Cas no 163169-12-8 ((2R)-1-[(4S)-4,5-Dihydro-4-phenyl-2-oxazolyl]-2-(diphenylphosphino)ferrocene)

• Product Name: (2R)-1-[(4S)-4,5-Dihydro-4-phenyl-2-oxazolyl]-2-(diphenylphosphino)ferrocene
• CAS No: 163169-12-8
• MF: C₃₁H₂₆FeNOP
• MW: 515.363009929657
• CID: 2199917
• PubChem ID: 146157504
• Update Time: 2025-05-19

(2R)-1-[(4S)-4,5-Dihydro-4-phenyl-2-oxazolyl]-2-(diphenylphosphino)ferrocene Chemical and Physical Properties

Names and Identifiers

• (2R)-1-[(4S)-4,5-Dihydro-4-phenyl-2-oxazolyl]-2-(diphenylphosphino)ferrocene
• 1-(4,5-Dihydro-4-phenyl-2-oxazolyl)-2-(diphenylphosphino) ferrocene
• Ferrocene, 1-[(4S)-4,5-dihydro-4-phenyl-2-oxazolyl]-2-(diphenylphosphino)-
• (2R)-1-[(4S)-4,5-dihydro-4-phenyl-2-oxazolyl]-2-(diphenylphosphino)-Ferrocene
• 163169-12-8
• MFCD17019274

• Inchi： 1S/C26H21NOP.C5H5.Fe/c1-4-11-20(12-5-1)24-19-28-26(27-24)23-17-10-18-25(23)29(21-13-6-2-7-14-21)22-15-8-3-9-16-22;1-2-4-5-3-1;/h1-18,24H,19H2;1-5H;
• InChI Key： QHWSWZGJUBBRJV-UHFFFAOYSA-N
• SMILES： [Fe].P(C1C=CC=CC=1)(C1C=CC=CC=1)[C]1[CH][CH][CH][C]1C1=NC(C2C=CC=CC=2)CO1.[CH]1[CH][CH][CH][CH]1 |^1:14,15,16,17,18,30,31,32,33,34|

Computed Properties

• Exact Mass: 515.110137 g/mol
• Monoisotopic Mass: 515.110137 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 539
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.6
• Molecular Weight: 515.4

Additional information on (2R)-1-[(4S)-4,5-Dihydro-4-phenyl-2-oxazolyl]-2-(diphenylphosphino)ferrocene

Comprehensive Overview of (2R)-1-[(4S)-4,5-Dihydro-4-phenyl-2-oxazolyl]-2-(diphenylphosphino)ferrocene (CAS No. 163169-12-8)

The compound (2R)-1-[(4S)-4,5-Dihydro-4-phenyl-2-oxazolyl]-2-(diphenylphosphino)ferrocene (CAS No. 163169-12-8) is a highly specialized chiral ferrocene derivative that has garnered significant attention in the fields of asymmetric catalysis and organometallic chemistry. With its unique ferrocene backbone and diphenylphosphino group, this molecule serves as a versatile ligand for transition metal complexes, enabling enantioselective transformations in synthetic organic chemistry. Researchers and industrial chemists frequently search for chiral ferrocene ligands and asymmetric synthesis tools, making this compound a topic of interest in modern chemical research.

One of the key features of CAS No. 163169-12-8 is its oxazoline-phenyl moiety, which contributes to its stereochemical control in catalytic reactions. This structural attribute aligns with the growing demand for enantiopure pharmaceuticals and green chemistry solutions, as the compound can reduce waste by improving reaction efficiency. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such ligands, as they are often used to model and optimize catalytic processes in silico before experimental validation.

The diphenylphosphino group in this molecule enhances its coordination ability with metals like palladium, rhodium, and iridium, making it invaluable for cross-coupling reactions and hydrogenation processes. These applications are frequently searched in the context of sustainable chemistry and catalyst design, reflecting the compound's relevance in addressing contemporary challenges in chemical manufacturing. Additionally, the ferrocene scaffold provides stability and tunability, allowing researchers to modify its electronic and steric properties for specific reactions.

In the pharmaceutical industry, (2R)-1-[(4S)-4,5-Dihydro-4-phenyl-2-oxazolyl]-2-(diphenylphosphino)ferrocene is explored for its potential in synthesizing chiral intermediates for active pharmaceutical ingredients (APIs). This aligns with the rising interest in precision medicine and targeted therapies, where enantioselectivity is critical for drug efficacy and safety. The compound's CAS No. 163169-12-8 is often referenced in patent literature and academic journals, underscoring its intellectual property significance.

From a commercial perspective, the demand for high-performance ligands like this ferrocene derivative is driven by advancements in flow chemistry and continuous manufacturing. These technologies require robust and reusable catalysts, where ligands such as (2R)-1-[(4S)-4,5-Dihydro-4-phenyl-2-oxazolyl]-2-(diphenylphosphino)ferrocene play a pivotal role. Searches for scalable chiral catalysts and ligand libraries often lead to discussions about this compound, highlighting its industrial applicability.

In summary, CAS No. 163169-12-8 represents a critical tool in modern synthetic chemistry, bridging the gap between academic research and industrial applications. Its chiral ferrocene structure, combined with its phosphine-oxazoline functionality, makes it a standout choice for asymmetric catalysis. As the chemical community continues to prioritize sustainability and efficiency, this compound is poised to remain a focal point in both scientific literature and practical innovation.